Cas no 2229389-54-0 (1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine)

• Product Name: 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine
• CAS No: 2229389-54-0
• MF: C₁₁H₁₅F₃N₂O
• MW: 248.244813203812
• CID: 6070081
• PubChem ID: 165652041
• Update Time: 2025-06-13

1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine
• 2229389-54-0
• 1-{2-[5-(trifluoromethyl)furan-2-yl]ethyl}piperazine
• EN300-1973319

• Inchi： 1S/C11H15F3N2O/c12-11(13,14)10-2-1-9(17-10)3-6-16-7-4-15-5-8-16/h1-2,15H,3-8H2
• InChI Key： ZZGVXCSMWVJITP-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CCN2CCNCC2)O1)(F)F

Computed Properties

• Exact Mass: 248.11364759g/mol
• Monoisotopic Mass: 248.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.4Ų

Additional information on 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine

Chemical Profile of 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine (CAS No. 2229389-54-0)

1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine, identified by the CAS number 2229389-54-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a piperazine core substituted with a furanyl ethyl group bearing a trifluoromethyl moiety, exhibits structural and electronic properties that make it a valuable candidate for further exploration in drug discovery and development. The presence of the trifluoromethyl group, a well-known pharmacophore, introduces unique metabolic stability and lipophilicity, which are critical factors in the design of bioactive molecules.

The synthesis of 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine involves multi-step organic transformations, typically starting from commercially available furan derivatives. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange followed by fluorination or through direct electrophilic substitution on the furan ring. The subsequent coupling of this intermediate with piperazine via nucleophilic substitution or other transition-metal-catalyzed reactions yields the desired product. The synthetic route must be optimized to ensure high yield and purity, as impurities can significantly affect the compound's pharmacological activity.

In recent years, there has been growing interest in piperazine derivatives as scaffolds for central nervous system (CNS) drugs due to their ability to modulate various neurotransmitter systems. The structural motif of 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine suggests potential interactions with serotonin and dopamine receptors, which are implicated in disorders such as depression, anxiety, and neurodegenerative diseases. Preliminary computational studies have indicated that the compound may exhibit favorable binding affinities to these targets, making it a promising lead for further pharmacological investigation.

One of the most compelling features of this compound is its electronic properties conferred by the trifluoromethyl group. This substituent not only enhances lipophilicity but also influences the compound's interaction with biological targets by increasing its metabolic stability against oxidative degradation. Such stability is particularly important for drugs that require prolonged half-lives in vivo. Additionally, the furan ring introduces rigidity to the molecular structure, which can improve binding affinity and selectivity. These characteristics make 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine an attractive candidate for further development as a therapeutic agent.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. By systematically modifying key structural features such as the position and nature of substituents on the piperazine ring and the furan moiety, researchers can fine-tune the pharmacological profile of 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine. For instance, exploring analogs with different fluorinated aliphatic chains or varying the substitution pattern on the furan ring could reveal new leads with enhanced efficacy or reduced side effects.

The potential therapeutic applications of 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine extend beyond CNS disorders. Its unique structural features may also make it relevant in other therapeutic areas, such as antiviral or anticancer research. For example, compounds with similar scaffolds have shown promise in inhibiting viral proteases or disrupting cancer cell proliferation pathways. While these applications are still under investigation, they highlight the broad utility of piperazine derivatives in drug discovery.

In conclusion, 1-{2-5-(trifluoromethyl)furan-2-ylethyl}piperazine (CAS No. 2229389-54-0) represents a promising chemical entity with significant potential in pharmaceutical research. Its structural features, including the presence of a trifluoromethyl group and a furanyl ethyl chain attached to a piperazine ring, provide favorable properties for drug development. Further studies are warranted to explore its pharmacological activity and therapeutic potential across various disease indications.